Cas no 820-99-5 (cis-2-Hexenoic acid amide)

• Product name: cis-2-Hexenoic acid amide
• CAS No: 820-99-5
• MF: C₆H₁₁NO
• MW: 113.15764
• CID: 861667
• PubChem ID: 5463548

cis-2-Hexenoic acid amide Chemical and Physical Properties

Names and Identifiers

• cis-2-Hexenoic acid amide
• (Z)-hex-2-enamide
• cis-2-hexenamide
• AKOS006237158
• SCHEMBL3504009
• (2Z)-HEX-2-ENAMIDE
• 820-99-5
• cis 2-Hexenoic acid amide

• Inchi： InChI=1S/C6H11NO/c1-2-3-4-5-6(7)8/h4-5H,2-3H2,1H3,(H2,7,8)/b5-4-
• InChI Key： BZEUYEFVVDTLOD-PLNGDYQASA-N
• SMILES： CCCC=CC(=O)N

Computed Properties

• Exact Mass: 113.084064
• Monoisotopic Mass: 113.084064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1

Experimental Properties

• Density: 0.927
• Boiling Point: 242.3°C at 760 mmHg
• Flash Point: 100.4°C
• Refractive Index: 1.46